Cas no 1891725-56-6 (2-(5-bromo-2,3-dimethoxyphenyl)-2-oxoacetic acid)

• Product Name: 2-(5-bromo-2,3-dimethoxyphenyl)-2-oxoacetic acid
• CAS No: 1891725-56-6
• MF: C₁₀H₉BrO₅
• MW: 289.079462766647
• CID: 6244009
• PubChem ID: 117466584
• Update Time: 2025-05-23

2-(5-bromo-2,3-dimethoxyphenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2,3-dimethoxyphenyl)-2-oxoacetic acid
• 1891725-56-6
• EN300-1928257

• Inchi： 1S/C10H9BrO5/c1-15-7-4-5(11)3-6(9(7)16-2)8(12)10(13)14/h3-4H,1-2H3,(H,13,14)
• InChI Key： XITILQDKFIYFAD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(C(=O)O)=O)C=1)OC)OC

Computed Properties

• Exact Mass: 287.96334g/mol
• Monoisotopic Mass: 287.96334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.8Ų

Additional information on 2-(5-bromo-2,3-dimethoxyphenyl)-2-oxoacetic acid

Comprehensive Overview of 2-(5-bromo-2,3-dimethoxyphenyl)-2-oxoacetic acid (CAS No. 1891725-56-6)

2-(5-bromo-2,3-dimethoxyphenyl)-2-oxoacetic acid (CAS No. 1891725-56-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated dimethoxy derivative of phenylglyoxylic acid is a key intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of both bromo and dimethoxy substituents on the phenyl ring enhances its reactivity, making it a versatile building block for medicinal chemistry applications.

In recent years, the demand for high-purity intermediates like 2-(5-bromo-2,3-dimethoxyphenyl)-2-oxoacetic acid has surged, driven by advancements in small-molecule drug development. The compound's unique structure allows for selective modifications, which is crucial for optimizing drug efficacy and target specificity. Its CAS No. 1891725-56-6 serves as a critical identifier in regulatory documentation and patent filings, ensuring traceability in the supply chain. Laboratories and manufacturers prioritize this compound for its consistent performance in cross-coupling reactions, a hot topic in modern synthetic chemistry.

The rise of green chemistry has also influenced the application of 2-(5-bromo-2,3-dimethoxyphenyl)-2-oxoacetic acid. Researchers are investigating eco-friendly synthetic routes to minimize waste and reduce reliance on hazardous reagents. This aligns with global trends toward sustainable pharmaceutical production, a frequently searched topic among chemists and environmental scientists. Additionally, the compound's role in structure-activity relationship (SAR) studies makes it invaluable for designing next-generation therapeutics with improved safety profiles.

From a commercial perspective, CAS No. 1891725-56-6 is often listed in catalogs of fine chemical suppliers, catering to both academic and industrial clients. Its pricing and availability are closely monitored, reflecting broader market dynamics in the specialty chemicals sector. Analytical techniques such as HPLC and NMR are routinely employed to verify the purity of this compound, addressing quality concerns raised by end-users. As interest in personalized medicine grows, the demand for tailored intermediates like this brominated derivative is expected to rise further.

In summary, 2-(5-bromo-2,3-dimethoxyphenyl)-2-oxoacetic acid represents a critical tool in contemporary chemical research. Its multifaceted applications—from drug discovery to material science—highlight its importance in addressing current scientific challenges. With ongoing innovations in synthetic methodologies and an emphasis on sustainability, this compound is poised to remain at the forefront of cutting-edge research for years to come.